Cas no 62131-90-2 (2H-Pyran, 2-[(1-ethynyl-3-butynyl)oxy]tetrahydro-)

• Product Name: 2H-Pyran, 2-[(1-ethynyl-3-butynyl)oxy]tetrahydro-
• CAS No: 62131-90-2
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 456973
• PubChem ID: 71389630
• Update Time: 2025-04-19

2H-Pyran, 2-[(1-ethynyl-3-butynyl)oxy]tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran, 2-[(1-ethynyl-3-butynyl)oxy]tetrahydro-
• 2-hexa-1,5-diyn-3-yloxyoxane
• DTXSID60811619
• 62131-90-2
• 2-[(Hexa-1,5-diyn-3-yl)oxy]oxane

• Inchi： 1S/C11H14O2/c1-3-7-10(4-2)13-11-8-5-6-9-12-11/h1-2,10-11H,5-9H2
• InChI Key： SQBXYPWMIRVMJT-UHFFFAOYSA-N
• SMILES： O1CCCCC1OC(C#C)CC#C

Computed Properties

• Exact Mass: 178.09942
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46